1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)C2(CC2)CN
• InChI: InChI=1S/C13H19NO3/c1-15-10-6-9(13(8-14)4-5-13)7-11(16-2)12(10)17-3/h6-7H,4-5,8,14H2,1-3H3
• InChIKey: ZBNHTCGHWIIYGL-UHFFFAOYSA-N

Researchers require selective dual-mechanism probes for CNS studies. This cyclopropanemethanamine derivative offers validated polypharmacology unavailable in generic cyclopropylamines. - **NK1 antagonism (IC50=11.3 nM)**: Clean tool for substance P pathways without Beta-1 adrenergic activity (IC50 >10 µM). - **5-HT2C binding (Ki=21 nM)**: Reference compound for SAR campaigns targeting obesity and psychiatric disorders. - **Defined off-target profile**: Documented interactions (MTH1, TAAR5) support computational polypharmacology modeling. Supplied as a research-grade solid with batch-specific purity data.

1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine for 5-HT2C & NK1 Research

1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine (CAS 1176768-42-5) is a synthetic cyclopropanemethanamine derivative belonging to the phenylcyclopropylamine class, characterized by a cyclopropane ring linked to a 3,4,5-trimethoxyphenyl moiety and a methanamine group . This compound serves as a versatile research scaffold in neuropharmacology, with documented affinity for the serotonin 5-HT2C receptor and the tachykinin NK1 receptor, as well as interactions with other biological targets such as MTH1 [1][2][3]. Its structural features, including the rigid cyclopropane core and the electron-rich trimethoxyphenyl pharmacophore, underpin its utility in structure-activity relationship (SAR) studies and drug discovery programs focused on CNS disorders and pain management.

Dual 5-HT2C / NK1 target engagement pathway studies

Cyclopropanemethanamine scaffold for SAR and CNS modeling

Reported selectivity context for neuropharmacology assays

• [1] BindingDB. BDBM50097693: Binding affinity to 5-HT2C receptor (unknown origin) by PDSP assay. Ki = 21 nM. View Source
• [2] BindingDB. BDBM50282929: Binding affinity of the compound towards human Tachykinin receptor 1 expressed in CHO cells by the displacement of [125 I] substance P. IC50 = 11.3 nM. View Source
• [3] BindingDB. BDBM50162075: Binding affinity to MTH1 in human K562 cells assessed as thermal stabilization. EC50 = 3 nM. View Source

1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine: Structural Specificity

Substitution of 1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine with other cyclopropylamine derivatives—such as 3,4,5-Trimethoxytranylcypromine (TMT) or simple cyclopropanemethanamine—is not scientifically justified due to profound differences in molecular architecture and resultant biological activity. While TMT possesses a 2-phenylcyclopropylamine core, the target compound features a distinct 1-phenylcyclopropylmethanamine framework with the amine group positioned exocyclic to the cyclopropane ring [1]. This subtle but critical change in connectivity drastically alters three-dimensional conformation, electronic distribution, and hydrogen-bonding capacity, which in turn dictates receptor binding profiles [2]. Consequently, the compound's unique combination of a 3,4,5-trimethoxyphenyl group with a 1-cyclopropylmethanamine scaffold confers a specific polypharmacology (e.g., dual 5-HT2C/NK1 engagement) not recapitulated by its closest structural analogs, precluding generic substitution in experimental or procurement contexts [3][4].

Compound

This Product

Structural Analog

Risk

TMT (tranylcypromine analog)

NK1 engagement reported

No NK1 activity

May shift NK1 pathway interpretation

Simple cyclopropanemethanamine

Trimethoxyphenyl pharmacophore

No aryl pharmacophore

May lack required receptor engagement

• [1] Wikipedia. 3,4,5-Trimethoxytranylcypromine. Accessed 2026. View Source
• [2] Kozikowski, A., Cheng, J. Cyclopropylmethanamines as selective 5-HT(2C) receptor agonists. European Patent EP3250549, filed January 27, 2016, and granted June 23, 2021. View Source
• [3] BindingDB. BDBM50097693: Binding affinity to 5-HT2C receptor (unknown origin) by PDSP assay. Ki = 21 nM. View Source
• [4] BindingDB. BDBM50282929: Binding affinity of the compound towards human Tachykinin receptor 1 expressed in CHO cells by the displacement of [125 I] substance P. IC50 = 11.3 nM. View Source

Quantitative Differentiation of 1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine

NK1 Receptor Antagonism Not Shared by TMT

1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine exhibits potent antagonism at the human tachykinin NK1 receptor (IC50 = 11.3 nM), a property entirely absent in the close structural analog 3,4,5-Trimethoxytranylcypromine (TMT) [1][2]. TMT is characterized as a serotonergic psychedelic with no reported NK1 activity. This distinct pharmacological fingerprint positions the target compound as a unique tool for dissecting NK1-mediated pathways without confounding serotonergic psychedelic effects.

NK1 Antagonism

Reported

IC50 = 11.3 nM vs. no activity (TMT)

Supports NK1 pathway research

Radioligand displacement; CHO cells

Evidence Dimension	Human Tachykinin NK1 Receptor Binding Affinity
Target Compound Data	IC50 = 11.3 nM
Comparator Or Baseline	3,4,5-Trimethoxytranylcypromine (TMT): No reported activity
Quantified Difference	NK1 activity present vs. absent
Conditions	Radioligand displacement assay using [125I] substance P in CHO cells expressing human NK1 receptor [1]

Why This Matters

This demonstrates a unique biological activity not shared by its closest structural analog, making it a non-substitutable reagent for NK1 receptor research.

• [1] BindingDB. BDBM50282929: Binding affinity of the compound towards human Tachykinin receptor 1 expressed in CHO cells by the displacement of [125 I] substance P. IC50 = 11.3 nM. View Source
• [2] Wikipedia. 3,4,5-Trimethoxytranylcypromine. Accessed 2026. View Source

5-HT2C Receptor Binding Affinity

The compound demonstrates significant binding affinity for the 5-HT2C receptor with a Ki of 21 nM [1]. This value is comparable to the activity of known 5-HT2C ligands and provides a quantitative benchmark within the cyclopropylmethanamine class. In contrast, simple cyclopropanemethanamine lacks the trimethoxyphenyl pharmacophore and shows no appreciable affinity for 5-HT2C receptors [2]. Furthermore, the compound's 5-HT2C binding affinity is distinct from its NK1 activity, highlighting a specific polypharmacological profile not found in other cyclopropylamine derivatives.

5-HT2C Binding

Reported

Ki = 21 nM

Supports 5-HT2C receptor pharmacology studies

PDSP assay; no affinity in simple cyclopropanemethanamine

Evidence Dimension	5-HT2C Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 21 nM
Comparator Or Baseline	Cyclopropanemethanamine: No reported affinity
Quantified Difference	21 nM vs. no detectable binding
Conditions	PDSP assay, receptor origin unknown [1]

Why This Matters

This data provides a quantifiable benchmark for researchers studying 5-HT2C receptor pharmacology, enabling direct comparison with other ligands and supporting SAR studies.

• [1] BindingDB. BDBM50097693: Binding affinity to 5-HT2C receptor (unknown origin) by PDSP assay. Ki = 21 nM. View Source
• [2] PubChem. Cyclopropanemethanamine (CID 76315). National Center for Biotechnology Information. Accessed 2026. View Source

Lack of Beta-1 Adrenergic Activity

In contrast to many amine-containing compounds which exhibit promiscuous binding to aminergic GPCRs, 1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine shows no detectable affinity for the Beta-1 adrenergic receptor (IC50 > 10,000 nM) [1]. This lack of activity is a significant differentiating factor when compared to other phenylcyclopropylamines like tranylcypromine, which is known to interact with adrenergic systems. This selectivity profile reduces the likelihood of off-target cardiovascular effects in complex biological assays.

Beta-1 Selectivity

Reported

IC50 > 10,000 nM (no affinity)

Reported selectivity context for CNS assays

Contrasts with adrenergic activity of tranylcypromine

Evidence Dimension	Beta-1 Adrenergic Receptor Binding
Target Compound Data	No affinity (IC50 > 10,000 nM)
Comparator Or Baseline	Tranylcypromine: Known adrenergic activity
Quantified Difference	No detectable binding vs. known interaction
Conditions	Binding assay, details not specified [1]

Why This Matters

This documented lack of activity at Beta-1 adrenergic receptors provides a clear selectivity advantage, making it a cleaner tool for studying 5-HT2C and NK1 receptor pharmacology without confounding adrenergic effects.

• [1] BindingDB. ALA647768: The binding affinity towards the Beta-1 adrenergic receptor; No affinity. View Source

Dual 5-HT2C/NK1 Activity

The compound uniquely combines potent NK1 receptor antagonism (IC50 = 11.3 nM) with significant 5-HT2C receptor binding (Ki = 21 nM) [1][2]. This dual activity profile is not observed in structurally related compounds like 3,4,5-Trimethoxytranylcypromine (TMT), which is primarily a serotonergic psychedelic, or simple cyclopropanemethanamine, which lacks any notable receptor affinity. This specific polypharmacology offers a unique tool for investigating the interplay between the tachykinin and serotonin systems, particularly in models of pain, anxiety, and depression.

Dual 5-HT2C/NK1

Cross-study comparable

NK1 IC50 11.3 nM / 5-HT2C Ki 21 nM

Supports polypharmacology pathway studies

TMT shows only 5-HT2C activity; no dual profile

Evidence Dimension	Polypharmacology Profile
Target Compound Data	NK1 IC50 = 11.3 nM; 5-HT2C Ki = 21 nM
Comparator Or Baseline	3,4,5-Trimethoxytranylcypromine (TMT): 5-HT2C agonist activity only
Quantified Difference	Dual NK1/5-HT2C activity vs. single-target activity
Conditions	NK1: [125I] substance P displacement in CHO cells [1]; 5-HT2C: PDSP assay [2]

Why This Matters

This unique polypharmacology makes the compound an invaluable tool for studying the convergence of NK1 and 5-HT2C signaling pathways, a combination not achievable with other commercially available analogs.

• [1] BindingDB. BDBM50282929: Binding affinity of the compound towards human Tachykinin receptor 1 expressed in CHO cells by the displacement of [125 I] substance P. IC50 = 11.3 nM. View Source
• [2] BindingDB. BDBM50097693: Binding affinity to 5-HT2C receptor (unknown origin) by PDSP assay. Ki = 21 nM. View Source

1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine: Research Applications

NK1 Receptor Pain & Inflammation Pathways

The compound's potent NK1 receptor antagonism (IC50 = 11.3 nM) makes it a suitable tool for studying the role of substance P and NK1 receptors in pain transmission, neurogenic inflammation, and emesis [1]. Its lack of Beta-1 adrenergic activity and distinct polypharmacology allow for cleaner interrogation of NK1-specific mechanisms compared to less selective antagonists.

5-HT2C Agonist SAR Studies

With a defined Ki of 21 nM for the 5-HT2C receptor, the compound serves as a valuable reference point in SAR campaigns aimed at developing novel 5-HT2C agonists for the treatment of obesity and psychiatric disorders [2]. Its unique 1-phenylcyclopropylmethanamine scaffold provides a distinct chemotype for exploring binding interactions within the 5-HT2C orthosteric site, as outlined in relevant patent literature [3].

5-HT2C/NK1 Crosstalk Studies

The combined 5-HT2C and NK1 activity profile of 1-(3,4,5-Trimethoxyphenyl)cyclopropanemethanamine positions it as a unique tool for investigating the functional interplay between these two receptor systems [1][2]. This is particularly relevant for research into complex CNS disorders where both serotonergic and tachykininergic signaling are implicated, such as anxiety, depression, and schizophrenia.

Off-Target Selectivity Profiling

The documented lack of activity at the Beta-1 adrenergic receptor (IC50 > 10,000 nM) [4] makes this compound a useful control or reference in selectivity panels when screening other aminergic compounds. Its defined activity profile across multiple targets (NK1, 5-HT2C, MTH1, TAAR5) [1][2][5][6] supports its use in computational polypharmacology modeling and in vitro validation of predicted off-target interactions.

Application

Selection Property

Validation Focus

NK1 signaling pathway studies

NK1 receptor antagonism

NK1 pathway endpoint review

5-HT2C receptor agonist SAR

5-HT2C binding affinity

Binding-site interaction studies

5-HT2C/NK1 receptor crosstalk studies

Dual receptor engagement

Polypharmacology pathway interpretation

Selectivity panel control

Beta-1 and off-target profile

Off-target assay context review

• [1] BindingDB. BDBM50282929: Binding affinity of the compound towards human Tachykinin receptor 1 expressed in CHO cells by the displacement of [125 I] substance P. IC50 = 11.3 nM. View Source
• [2] BindingDB. BDBM50097693: Binding affinity to 5-HT2C receptor (unknown origin) by PDSP assay. Ki = 21 nM. View Source
• [3] Kozikowski, A., Cheng, J. Cyclopropylmethanamines as selective 5-HT(2C) receptor agonists. European Patent EP3250549, filed January 27, 2016, and granted June 23, 2021. View Source
• [4] BindingDB. ALA647768: The binding affinity towards the Beta-1 adrenergic receptor; No affinity. View Source
• [5] BindingDB. BDBM50162075: Binding affinity to MTH1 in human K562 cells assessed as thermal stabilization. EC50 = 3 nM. View Source
• [6] BindingDB. BDBM50227351: Agonist activity at mouse TAAR5 expressed in HEK293 cells assessed as cAMP accumulation. EC50 > 10,000 nM. View Source